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Compound of Interest

Compound Name: Methyl thiocyanate

Cat. No.: B058053 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyl Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for methyl thiocyanate (CH₃SCN). The information is intended for researchers, scientists, and

professionals in drug development who may handle this chemical.

Chemical and Physical Properties
Methyl thiocyanate is a colorless liquid with a distinct onion-like odor.[1][2] It is volatile and

slightly soluble in water.[1][3]
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Property Value Source

Molecular Formula C₂H₃NS [1]

Molecular Weight 73.12 g/mol [2]

CAS Number 556-64-9 [1][3]

Appearance Colorless liquid [1][2]

Odor Onion-like [1][4]

Boiling Point
131-133 °C (268-271 °F) at

760 mmHg
[1][3]

Melting Point -51 °C (-60 °F) [1]

Flash Point 38 °C (100.4 °F) [5]

Specific Gravity 1.068 g/cm³ at 25 °C [5]

Vapor Pressure 10 mmHg at 21.6 °C (70.9 °F) [3]

Vapor Density 2.52 (Air = 1)

Solubility in Water Very slightly soluble [1]

Hazard Identification and Classification
Methyl thiocyanate is classified as a flammable liquid and is highly toxic if ingested, inhaled,

or in contact with skin.[6] It is also a lachrymator, meaning it can cause tearing.

Hazard Classification Rating Source

GHS Pictograms
GHS02 (Flammable), GHS06

(Toxic)
[1]

GHS Signal Word Danger [1]

GHS Hazard Statements
H226, H301, H311, H330,

H315, H319, H335
[1]

NFPA 704 Rating
Health: 2, Flammability: 2,

Instability: 0
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Primary Health Hazards:

Acute Toxicity (Oral, Dermal, Inhalation): Highly toxic.[6] Exposure can lead to symptoms

such as nausea, vomiting, dizziness, confusion, and in severe cases, convulsions and coma.

Skin and Eye Irritation: Can cause skin irritation, dermatitis, and serious eye irritation.[4][7]

Respiratory Irritation: May cause respiratory tract irritation.

Other Potential Effects: May damage the liver and kidneys.[4] On contact with mineral acids,

it can produce deadly toxic hydrogen cyanide gas.[3]

Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling methyl thiocyanate.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]

Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of where the chemical is handled.[4]

Use spark-proof and explosion-proof equipment.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[7][8]

Skin Protection: Wear protective gloves and clothing.[4] The specific glove material should

be chosen based on recommendations from safety equipment suppliers for resistance to

methyl thiocyanate.

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator should be

used.

Handling Procedures:
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Wash hands thoroughly after handling.[4]

Ground and bond containers when transferring material to prevent static discharge.[7]

Avoid contact with eyes, skin, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4]

Storage Conditions:

Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Keep containers tightly closed.[4]

Store in a flammables-area.

Protect from moisture.[4]

Keep away from heat, sparks, and open flames.[4]

Incompatible Materials:

Strong oxidizing agents (e.g., chlorates, nitrates, peroxides).[3][4]

Strong acids (e.g., nitric acid, sulfuric acid).[3][4]

Strong bases.[4]

Alcohols and amines.[4]

Emergency Procedures
Immediate and appropriate response is critical in the event of an emergency involving methyl
thiocyanate.

First Aid Measures:

Inhalation: Move the victim to fresh air.[3] If breathing has stopped, provide artificial

respiration.[3] Seek immediate medical attention.[7]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and water for at least 15 minutes. Seek medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,

lifting the upper and lower eyelids.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with

water and have them drink water or milk.[9] Seek immediate medical attention.[7]

Spill Response Protocol:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4]

Isolate: Isolate the hazard area and deny entry.[3] For a spill, this should be at least 50

meters (150 feet) in all directions.[3]

Ventilate: Ventilate the area of the spill.[4]

Control Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot

surfaces).[4]

Containment and Cleanup:

Wear appropriate personal protective equipment (PPE), including respiratory protection.[3]

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[3] Do not use cellulose-based absorbents.

Place the absorbed material into a suitable, labeled container for disposal.[4]

Decontamination: Wash the spill area after the material has been collected.[4]

Disposal: Dispose of the waste as hazardous waste in accordance with local, state, and

federal regulations.[4]
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Methyl Thiocyanate Spill Occurs
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Caption: Workflow for handling a methyl thiocyanate spill.
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Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam.[4] Water spray can be used to cool fire-exposed containers.[4]

Specific Hazards: Methyl thiocyanate is a flammable liquid. Vapors are heavier than air and

may travel to an ignition source and flash back. Containers may explode when heated.[4]

Hazardous Combustion Products: Fire may produce poisonous gases, including oxides of

nitrogen and sulfur.[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.

Toxicological Information
Toxicity Data Value Species Source

LD₅₀ (Oral) 60 mg/kg Rat [1]

LD₅₀ (Intravenous) 18 mg/kg Mouse [5]

LD₅₀ (Intraperitoneal) 23 mg/kg Mouse [5]

LDLo (Oral) 8.5 mg/kg Cat [5]

Signs and Symptoms of Acute Exposure: Acute exposure to methyl thiocyanate can cause a

range of symptoms, including:

Low blood pressure[3]

Nausea, vomiting, and diarrhea[3]

Skin rashes[3]

Muscle weakness, confusion, convulsions, and coma[3]

Visual and auditory hallucinations[3]
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Disposal Considerations
Dispose of methyl thiocyanate and any contaminated materials as hazardous waste.[4]

Follow all federal, state, and local regulations for hazardous waste disposal.[4] Do not allow the

chemical to enter drains or waterways.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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